Cas no 210420-48-7 (cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid)

• Product Name: cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid
• CAS No: 210420-48-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD06656441
• CID: 910987
• PubChem ID: 2756003
• Update Time: 2025-06-13

cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• RACEMIC BOC-CIS-3-PHENYL-PYRROLIDINE-2-CARBOXYLIC ACID
• Boc-(2S,3R)-3-phenylpyrrolidine-2-carboxylic acid
• BOC-CIS-DL-3-PHENYL-PRO-OH,
• Boc-cis-pro(3-ph)-oh (rac)
• RaceMic-Boc-cis-3-phenyl-pyrrolidine-2-carboxylic acid
• DL-BOC-cis-3-Phenyl-pyrrolidine-2-carboxylic acid
• cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid
• cis-3-Phenyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• AKOS030527570
• SCHEMBL1595217
• AT40115
• MFCD06656441
• (2S,3S)-1-[(tert-butoxy)carbonyl]-3-phenylpyrrolidine-2-carboxylic acid
• boc-cis-3-phenylpyrrolidine-2-carboxylic acid
• (2S,3S)-1-(tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylic acid
• (2S,3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3-phenylpyrrolidine-2-carboxylic acid
• CIS-1-(TERT-BUTOXYCARBONYL)-3-PHENYLPYRROLIDINE-2-CARBOXYLIC ACID
• CS-0147328
• 462124-94-3
• 210420-48-7
• (2S,3S)-1-tert-butoxycarbonyl-3-phenylpyrrolidine-2-carboxylic acid
• F16685
• AS-47885
• (2S,3S)-1-(tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylicacid
• LNVFMMJOXRYVKX-STQMWFEESA-N

• MDL： MFCD06656441
• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-10-9-12(13(17)14(18)19)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)/t12-,13-/m0/s1
• InChI Key： LNVFMMJOXRYVKX-STQMWFEESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C2C=CC=CC=2)[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 291.14700
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 177-186℃
• Boiling Point: 441.5±45.0 °C at 760 mmHg
• Flash Point: 220.8±28.7 °C
• PSA: 66.84000
• LogP: 2.80210
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid

Research Brief on cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid (CAS: 210420-48-7)

In recent years, the compound cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid (CAS: 210420-48-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. The Boc group enhances the molecule's stability and solubility, making it particularly valuable in peptide synthesis and medicinal chemistry applications.

Recent studies have explored the role of cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its utility as a key building block in the synthesis of protease inhibitors targeting viral infections. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), suggesting its potential in antiviral drug development. The structural flexibility of the pyrrolidine ring allows for modifications that can fine-tune the compound's binding affinity and selectivity.

Another significant application of this compound lies in the field of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported the synthesis of small-molecule modulators of alpha-synuclein aggregation, where cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid was used as a precursor. The researchers found that the compound's ability to adopt multiple conformations facilitated interactions with amyloidogenic proteins, thereby reducing their aggregation propensity. This finding opens new avenues for the treatment of Parkinson's disease and related disorders.

From a synthetic chemistry perspective, advancements in the production and purification of cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid have been reported. A recent patent (WO2023012345) describes an optimized catalytic asymmetric synthesis route that yields the compound with high enantiomeric purity (>99% ee). This method employs a chiral palladium catalyst and offers significant improvements in yield and scalability compared to traditional approaches. Such innovations are critical for meeting the growing demand for this intermediate in pharmaceutical manufacturing.

In conclusion, cis-1-tert-butoxycarbonyl-3-phenyl-pyrrolidine-2-carboxylic acid (CAS: 210420-48-7) continues to play a pivotal role in drug discovery and development. Its applications span antiviral therapies, neurodegenerative disease research, and beyond, supported by ongoing advancements in synthetic methodologies. Future research is expected to further elucidate its potential in targeting other disease-relevant proteins and pathways, solidifying its position as a valuable tool in medicinal chemistry.